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Compound of Interest

Compound Name:
2,2'-Oxybis(n,n-

diethylethanamine)

Cat. No.: B1595663 Get Quote

Technical Support Center: 2,2'-Oxybis(n,n-
diethylethanamine)
This technical support center provides guidance on the thermal and chemical stability of 2,2'-
Oxybis(n,n-diethylethanamine). The information is intended for researchers, scientists, and

drug development professionals.

Disclaimer: Limited experimental data is publicly available for 2,2'-Oxybis(n,n-
diethylethanamine). Much of the information provided below is based on data for the closely

related and structurally similar compound, Bis(2-dimethylaminoethyl) ether (also known as 2,2'-

Oxybis(N,N-dimethylethanamine)). Users should treat this information as a guide and conduct

their own stability assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What are the known thermal stability properties of 2,2'-Oxybis(n,n-diethylethanamine)?

A1: While specific data for the diethyl- derivative is limited, the dimethyl- analog, Bis(2-

dimethylaminoethyl) ether, is a combustible liquid.[1] It has a boiling point of approximately

188-189°C.[2][3] Strong heating should be avoided as it can lead to the formation of explosive

mixtures with air, particularly on intense heating.[1]
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Q2: How does 2,2'-Oxybis(n,n-diethylethanamine) react with common laboratory reagents?

A2: Based on its amine structure and data for the dimethyl analog, 2,2'-Oxybis(n,n-
diethylethanamine) is expected to act as a base and react exothermically with acids.[4]

Violent reactions are possible with strong oxidizing agents, mineral acids, sodium hypochlorite,

and peroxides.[1] It may also form explosive peroxides upon exposure to air.[4]

Q3: What are the recommended storage conditions for this compound?

A3: The compound should be stored in a tightly closed container in a well-ventilated place,

away from heat, sparks, open flames, and hot surfaces.[1] It should be kept in a dark place,

sealed in a dry environment at room temperature.[3] Storage away from strong bases and

amines is also recommended.[5]

Q4: Is 2,2'-Oxybis(n,n-diethylethanamine) compatible with common solvents?

A4: The dimethyl analog is miscible with water.[4] While specific compatibility data with a wide

range of organic solvents is not readily available, its structure suggests it is likely soluble in

many common organic solvents. However, compatibility should be verified for each specific

solvent and application.

Q5: What are the primary hazards associated with handling this compound?

A5: Based on data for the dimethyl analog, this compound is harmful if swallowed or inhaled

and toxic in contact with skin.[1] It can cause severe skin burns and eye damage.[1] It is a

combustible liquid.[1] Appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, should be worn.[1] Work should be conducted in a

well-ventilated area or under a fume hood.[1]
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Issue Possible Cause Recommended Action

Discoloration of the compound

(yellowing)

Exposure to air and/or light,

leading to potential peroxide

formation or other degradation.

Store the compound under an

inert atmosphere (e.g.,

nitrogen or argon), in a dark,

tightly sealed container. If

discoloration is observed, it

may indicate degradation, and

the purity should be re-

assessed before use.

Unexpected exotherm or

pressure buildup during a

reaction

Reaction with an incompatible

material such as a strong acid,

oxidizing agent, or peroxide.

Immediately cool the reaction

vessel if safe to do so. Ensure

proper quenching procedures

are in place. Always review the

compatibility of all reagents

before starting an experiment.

Consider adding the amine to

the acidic or oxidizing solution

slowly and with cooling.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Verify the purity of the

compound using an

appropriate analytical

technique (e.g., NMR, GC-

MS). Ensure that the

compound has been stored

correctly and handled to

minimize exposure to air and

moisture.

Precipitate formation when

mixing with other reagents

Salt formation with acidic

compounds or poor solubility in

the chosen solvent system.

If mixing with an acidic

compound, the resulting salt

may have different solubility

properties. If solubility is an

issue, consider using a

different solvent or a co-

solvent.
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Data Presentation
Table 1: Physical and Thermal Properties of Bis(2-dimethylaminoethyl) ether

Property Value Reference

Molecular Weight 160.26 g/mol [2]

Boiling Point 188 - 189 °C [2][3]

Flash Point 63 - 79.4 °C (Open cup) [2][4]

Density 0.841 g/cm³ at 25 °C [1]

Vapor Pressure 0.748 mm Hg at 25 °C (est.) [4]

Solubility in Water Miscible [4]

Table 2: Chemical Stability and Reactivity of Bis(2-dimethylaminoethyl) ether

Condition/Reagent Reactivity/Hazard Reference

Air
May form explosive peroxides

upon exposure.
[4]

Strong Heating
Forms explosive mixtures with

air on intense heating.
[1]

Strong Oxidizing Agents Violent reactions possible. [1]

Mineral Acids
Violent reactions possible;

reacts exothermically.
[1][4]

Organic Acids Incompatible. [1]

Sodium Hypochlorite Violent reactions possible. [1]

Peroxides Violent reactions possible. [1]

Metals Corrodes metal. [1]
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Protocol 1: General Procedure for Assessing Thermal Stability (e.g., using Differential Scanning

Calorimetry - DSC)

Sample Preparation: Accurately weigh a small amount of 2,2'-Oxybis(n,n-
diethylethanamine) (typically 1-5 mg) into a hermetically sealed aluminum DSC pan.

Instrument Setup:

Place the sample pan and an empty reference pan into the DSC cell.

Set the starting temperature below the expected decomposition temperature (e.g., 30 °C).

Set the heating rate (e.g., 10 °C/min).

Set the final temperature to a point beyond the expected decomposition (e.g., 400 °C).

Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Data Acquisition: Initiate the heating program and record the heat flow as a function of

temperature.

Data Analysis: Analyze the resulting thermogram to identify the onset of any exothermic or

endothermic events, which may indicate decomposition. The onset temperature of a

significant exothermic event is often taken as the decomposition temperature.

Protocol 2: General Procedure for Assessing Chemical Stability in a Solvent

Solution Preparation: Prepare a solution of 2,2'-Oxybis(n,n-diethylethanamine) of a known

concentration in the solvent of interest.

Stress Conditions:

Acidic/Basic Conditions: Add a known amount of a standard acid (e.g., 0.1 M HCl) or base

(e.g., 0.1 M NaOH) to the solution.

Oxidative Conditions: Add a controlled amount of an oxidizing agent (e.g., 3% H₂O₂).

Control Sample: Maintain a sample of the solution without any added stressor.
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Incubation: Store the stressed samples and the control sample under controlled temperature

and light conditions for a defined period.

Time-Point Analysis: At specified time intervals, withdraw an aliquot from each sample.

Analysis: Analyze the aliquots using a suitable analytical method (e.g., HPLC, GC) to

quantify the amount of the parent compound remaining and to identify any degradation

products.

Data Evaluation: Plot the concentration of the parent compound versus time to determine the

degradation rate under each condition.

Visualizations
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Control (No Stressor)
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Click to download full resolution via product page

Caption: Workflow for Chemical Stability Testing.
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Potential Stress Conditions

Potential Outcomes

2,2'-Oxybis(n,n-diethylethanamine)

Strong Heating Air Exposure Strong Acids Oxidizing Agents

Thermal Decomposition Peroxide Formation Violent Reaction / Exotherm
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Caption: Potential Degradation Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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